Cas no 922976-91-8 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide
• CAS No: 922976-91-8
• MF: C₁₈H₁₅ClN₂O₄S₂
• MW: 422.905700922012
• CID: 5497706
• Update Time: 2025-05-30

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfonylacetamide
• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide

• Inchi： 1S/C18H15ClN2O4S2/c1-25-14-6-8-15(9-7-14)27(23,24)11-17(22)21-18-20-16(10-26-18)12-2-4-13(19)5-3-12/h2-10H,11H2,1H3,(H,20,21,22)
• InChI Key： XEELFGJFJVVOQC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide

N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 922976-91-8): An Overview of a Promising Compound in Medicinal Chemistry

N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 922976-91-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its pharmacological properties, particularly in the context of enzyme inhibition and anti-inflammatory activities.

The chemical structure of N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide features a thiazole ring, a chlorophenyl group, and a methoxybenzenesulfonyl moiety. These functional groups contribute to the compound's unique biological activity and selectivity. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to target proteins. The chlorophenyl and methoxybenzenesulfonyl groups enhance the lipophilicity and solubility of the molecule, respectively, making it suitable for various biological assays.

Recent studies have highlighted the potential of N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. The selective inhibition of COX enzymes by N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide suggests its potential as an anti-inflammatory agent with reduced side effects compared to non-selective COX inhibitors.

In addition to its anti-inflammatory properties, N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits antiproliferative effects on various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical evaluation. The compound's stability under physiological conditions and its ability to cross biological membranes are additional advantages that enhance its therapeutic potential.

To further explore the therapeutic applications of N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide, several research groups have conducted structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can improve the compound's potency, selectivity, and safety profile. For example, substituting different functional groups on the chlorophenyl or methoxybenzenesulfonyl moieties has been shown to enhance the inhibitory activity against target enzymes while reducing off-target effects.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide is still in the preclinical stage, early results from animal models have been promising. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. These findings provide a strong foundation for advancing the compound into clinical trials.

In conclusion, N-4-(4-Chlorophenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 922976-91-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating inflammatory diseases and cancer.